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Compound of Interest

Compound Name: m-3M3FBS

Cat. No.: B7737138

Researchers and drug development professionals handling m-3M3FBS (2,4,6-Trimethyl-N-[3-
(trifluoromethyl)phenyl]lbenzenesulfonamide) can be assured of its non-hazardous nature,
simplifying its disposal process. According to information provided by Merck, a leading supplier
of this compound, m-3M3FBS is not classified as a hazardous substance and does not contain
hazardous ingredients.[1] Consequently, a formal safety data sheet (SDS) is not required under
Regulation (EC) No. 1907/2006 (REACH).[1]

While m-3M3FBS is not deemed hazardous, it is imperative to adhere to standard laboratory
best practices for the disposal of all chemical waste to ensure a safe and compliant laboratory
environment.

General Disposal Procedures for Non-Hazardous
Chemicals

The following are general guidelines for the disposal of non-hazardous chemical waste, such
as m-3M3FBS, in a laboratory setting. These procedures are based on standard safety
protocols and should be followed in conjunction with your institution's specific waste
management policies.

Solid Waste:

e Uncontaminated m-3M3FBS: The original solid compound can be disposed of as general
laboratory waste, provided it has not been in contact with any hazardous materials.
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» Contaminated Labware: Iltems such as weighing boats, gloves, and pipette tips that have

come into contact with m-3M3FBS should be disposed of in the appropriate solid waste

stream as per your laboratory's guidelines.

Liquid Waste:

e Solutions of m-3M3FBS: For solutions of m-3M3FBS, particularly those in common

laboratory solvents like DMSO or ethanol, it is crucial to consider the hazards of the solvent.

The disposal method should be dictated by the solvent's properties.

e Aqueous Solutions: Dilute, non-hazardous aqueous solutions may be permissible for drain

disposal, followed by flushing with ample water.[2][3] However, it is essential to confirm this

with your institution's environmental health and safety (EHS) department.

o Solvent-Based Solutions: Solutions of m-3M3FBS in flammable or otherwise hazardous

solvents must be collected and disposed of as hazardous chemical waste, following your

institution's specific procedures for solvent waste.

Chemical and Physical Properties of m-3M3FBS

For your reference, the following table summarizes key quantitative data for m-3M3FBS.

Property Value Source
Molecular Weight 343.36 g/mol [4]
Molecular Formula Ci16H16F3NO2S [4115]

Purity >98% (HPLC) [4]

- Soluble to 100 mM in

ethanol- Soluble to 100 mM in
Solubility DMSO- DMF: 30 mg/ml- [4][6]

DMSO: 20 mg/ml- Ethanol: 30

mg/ml

Storage Temperature

Room Temperature or 2-8°C

[4]

CAS Number

200933-14-8

[4]
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Disposal Decision Workflow

The following diagram illustrates a general decision-making process for the disposal of a non-
hazardous chemical substance like m-3M3FBS in a laboratory setting.
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Disposal workflow for m-3M3FBS.

Disclaimer: This information is intended as a guide and should not replace the specific
protocols and regulations of your institution. Always consult your organization's Environmental
Health and Safety (EHS) department for definitive guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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